(4-Fluoro-1,3-benzoxazol-2-yl)methanamine, trifluoroacetic acid

• IUPAC Name: (4-fluoro-1,3-benzoxazol-2-yl)methanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H7FN2O.C2HF3O2/c9-5-2-1-3-6-8(5)11-7(4-10)12-6;3-2(4,5)1(6)7/h1-3H,4,10H2;(H,6,7)
• InChI Key: PDNAVYVYHPKFIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)N=C(O2)CN.C(=O)(C(F)(F)F)O
• Molecular Formula: C10H8F4N2O3
• Molecular Weight: 280.18 g/mol

Description

“(4-Fluoro-1,3-benzoxazol-2-yl)methanamine, trifluoroacetic acid” is a chemical compound with the molecular formula C10H8F4N2O3 and a molecular weight of 280.18. It is intended for research use only and is not for human or veterinary use. The product is available in powder form.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a benzoxazole ring substituted with a fluorine atom and a methanamine group. The trifluoroacetic acid moiety is likely present as a counterion.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature and has a melting point of 167-168°C. It is available in powder form.

Scientific Research Applications

Fluorescent Probes and Sensing Applications

The use of benzoxazole derivatives as fluorescent probes for sensing pH and metal cations showcases the utility of these compounds in analytical chemistry. For instance, benzoxazole derivatives have been demonstrated to be applicable as fluorescent probes sensing magnesium and zinc cations, with significant sensitivity to pH changes, especially around pH 7-8. This sensitivity results in a substantial fluorescence enhancement under basic conditions, attributed to the high acidity of the fluorophenol moiety (Tanaka et al., 2001).

Synthesis and Reactivity in Organic Chemistry

The synthesis and reactivity of fluorinated compounds, such as the preparation of benziodoxaborole derivatives, highlight the role of fluorinated benzoxazoles in developing new heterocyclic compounds. These compounds exhibit interesting properties, like planar five-membered heterocyclic rings with short endocyclic I-O bond distances, indicative of partially aromatic character. Such studies are fundamental in expanding the utility of fluorinated aromatic compounds in organic synthesis and materials science (Nemykin et al., 2011).

Materials Science and Engineering

The development of materials responsive to specific stimuli is another application of (4-Fluoro-1,3-benzoxazol-2-yl)methanamine derivatives. For example, a galunamide derivative with benzoxazole and a cyano unit has been synthesized to detect acid vapor and respond to mechanical force stimuli. This compound can self-assemble into thin nanofibers in its gel phase, with the fluorescence of the xerogel film being sensitive to trifluoroacetic acid vapor. Such materials have potential applications in sensing technologies and smart materials (Xue et al., 2017).

Safety and Hazards

The compound is labeled with the GHS05 pictogram, indicating that it is corrosive. The hazard statements include H314, which means it causes severe skin burns and eye damage. Precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501.